Cas no 52551-21-0 (4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine)

4-Chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with chloro, methyl, and 3,5-dimethylpyrazole functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro group enhances reactivity for nucleophilic substitution, while the pyrazole moiety contributes to potential biological activity. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science. The compound’s stability under standard conditions and high purity make it suitable for rigorous experimental use. Its synthesis and applications are of interest in developing novel bioactive molecules and functional materials.
4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine structure
52551-21-0 structure
Product Name:4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine
CAS No:52551-21-0
MF:C10H11ClN4
MW:222.67414021492
MDL:MFCD01560291
CID:5459179
PubChem ID:762223
Update Time:2025-05-20

4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-
    • 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine
    • MDL: MFCD01560291
    • Inchi: 1S/C10H11ClN4/c1-6-4-7(2)15(14-6)10-5-9(11)12-8(3)13-10/h4-5H,1-3H3
    • InChI Key: YUVZWUDVMQQABN-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(N2C(C)=CC(C)=N2)=CC(Cl)=N1

4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine Pricemore >>

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Additional information on 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine

Comprehensive Overview of 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine (CAS No. 52551-21-0)

4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine (CAS No. 52551-21-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, which is widely recognized for its versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including the chloro and dimethylpyrazole substituents, contribute to its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for pyrimidine derivatives has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine because of its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's CAS No. 52551-21-0 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key trends driving interest in this compound is the growing focus on sustainable chemistry and green synthesis. Scientists are exploring eco-friendly methods to produce 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine with minimal environmental impact. This aligns with the broader industry shift toward green solvents and catalytic processes, which are highly searched topics in academic and industrial circles.

The compound's molecular structure also makes it a candidate for computational chemistry studies. With the rise of AI-driven drug discovery, researchers are using machine learning models to predict the biological activity of pyrimidine-based compounds. This intersection of cheminformatics and medicinal chemistry is a hot topic, as evidenced by frequent searches for terms like "molecular docking" and "QSAR studies."

Another area of interest is the compound's potential application in crop protection. The agrochemical industry is constantly seeking new active ingredients to address challenges like pest resistance and climate change. 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine could play a role in developing next-generation herbicides or fungicides, making it a subject of ongoing research.

From a synthetic perspective, the compound's chloro and methylpyrazole groups offer multiple sites for further functionalization. This versatility is highly valued in organic synthesis, where researchers aim to create libraries of derivatives for high-throughput screening. The CAS No. 52551-21-0 is often referenced in patents and publications related to heterocyclic chemistry.

In conclusion, 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine (CAS No. 52551-21-0) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a versatile tool for researchers. As the fields of green chemistry and AI-driven discovery continue to evolve, this compound is likely to remain a focal point of innovation.

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